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Compound of Interest

Compound Name:
2,4,6-

Tris(dimethylaminomethyl)phenol

Cat. No.: B167129 Get Quote

This guide provides essential information for the safe handling and disposal of 2,4,6-
Tris(dimethylaminomethyl)phenol (also known as DMP-30) waste, tailored for research and

development environments. Adherence to these protocols is critical to ensure personnel safety

and environmental compliance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,4,6-Tris(dimethylaminomethyl)phenol
waste?

A1: This chemical is classified as a hazardous substance with multiple risks. It is corrosive and

can cause severe skin burns and serious eye damage.[1][2] It is also harmful if swallowed or in

contact with skin.[3] Environmentally, it is considered harmful to aquatic life.[4]

Q2: What is the EPA hazardous waste number for this chemical?

A2: Due to its corrosive nature, waste containing 2,4,6-Tris(dimethylaminomethyl)phenol
should be classified under the EPA hazardous waste number D002 (waste code C).[3] If the

waste is a discarded commercial chemical product, it may also be classified as U188 for

phenolic waste.[3]

Q3: Can I dispose of small quantities of this waste down the sink?
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A3: No. Under no circumstances should this chemical waste be emptied into drains or sewers.

[2][3][4][5] It is harmful to aquatic life and improper disposal violates environmental regulations.

[4]

Q4: What are the approved methods for the disposal of this waste?

A4: The recommended procedure involves treatment to neutralize its hazardous

characteristics, followed by disposal via a licensed facility. The primary treatment step is

neutralization with a suitable dilute acid.[3][5] After neutralization, the waste should be handed

over to a certified waste management service for final disposal, which typically involves

incineration in a licensed apparatus or burial in a designated hazardous waste landfill.[3][5][6]

Q5: What Personal Protective Equipment (PPE) must be worn when handling this waste?

A5: When handling 2,4,6-Tris(dimethylaminomethyl)phenol waste, a high level of protection

is required. This includes:

Hand Protection: Impervious chemical-resistant gloves (e.g., butyl rubber or neoprene).[1][7]

Eye Protection: Safety goggles and a face shield are necessary to protect against splashes.

[1][7]

Skin and Body Protection: A lab coat and impervious protective clothing are required.[1][7]

For significant splash risks, a chemical-resistant apron should be worn.[8]

Respiratory Protection: Work should be conducted in a certified chemical fume hood.[8] If

there is a risk of vapor inhalation, an appropriate respirator should be used.[7]
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Issue/Problem Probable Cause Solution

Small spill on a lab bench (<50

mL)

Accidental splashing or

container leakage.

Evacuate non-essential

personnel. Wearing full PPE,

contain and absorb the spill

with an inert material like sand,

vermiculite, or earth.[3][4][5]

Collect the contaminated

absorbent into a clearly

labeled, sealed container for

hazardous waste disposal.

Decontaminate the area with a

suitable cleaning agent.

Waste container is bulging or

feels warm

Contamination with an

incompatible material (e.g.,

strong oxidizing agents, acids)

causing a chemical reaction or

decomposition.

Do not open the container.

Carefully move it to an

isolated, well-ventilated area

such as a fume hood, away

from ignition sources.[3] Alert

your institution's Environmental

Health & Safety (EHS) office

immediately.

Uncertainty about waste

stream contamination

The waste may have been

mixed with other solvents or

reagents during the

experimental process.

If the waste is contaminated

with other substances, it

cannot be recycled.[5] It must

be treated as hazardous

waste. Label the container with

all known or suspected

components to ensure proper

disposal by the waste

management facility.

Skin or eye contact occurs Inadequate PPE or accidental

exposure.

For skin contact: Immediately

flush the affected area with

large amounts of water for at

least 15 minutes, using a

safety shower if available.[3]

Remove all contaminated
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clothing. Seek immediate

medical attention.[3] For eye

contact: Immediately flush

eyes with running water for at

least 15 minutes, holding

eyelids open.[1][3] Remove

contact lenses if possible.

Seek immediate medical

attention.[3]

Chemical and Physical Properties
The following table summarizes key quantitative data for 2,4,6-
Tris(dimethylaminomethyl)phenol.

Property Value Source(s)

Molecular Formula C₁₅H₂₇N₃O [9]

Molecular Weight 265.39 g/mol [9]

Appearance
Amber to red-brown viscous

liquid with an amine odor
[9]

Density 0.969 - 0.973 g/mL at 25 °C [2][3]

Flash Point 124 °C (255 °F) - closed cup [9]

Vapor Pressure <0.01 mmHg at 21 °C [3]

Water Solubility >850 g/L at 20 °C [2]

Aquatic Toxicity (Rainbow

Trout)
TL₅₀: 180-240 mg/L (96 hours) [3]

Experimental Protocols
Protocol for Laboratory-Scale Neutralization of Liquid
Waste
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Objective: To safely neutralize the corrosive (basic) nature of 2,4,6-
Tris(dimethylaminomethyl)phenol waste prior to collection by a certified hazardous waste

disposal service.

Materials:

Full Personal Protective Equipment (PPE) as specified in the FAQ section.

Certified chemical fume hood.

2,4,6-Tris(dimethylaminomethyl)phenol liquid waste.

Dilute acid solution (e.g., 1M Hydrochloric Acid or 1M Sulfuric Acid).

Large borosilicate glass beaker or flask (at least twice the volume of the waste).

Magnetic stir plate and stir bar.

Calibrated pH meter or pH indicator strips.

Appropriate, labeled container for neutralized hazardous waste.

Procedure:

Preparation: Don all required PPE. Perform all steps within a certified chemical fume hood.

Setup: Place the waste container in a secondary containment tray on a magnetic stir plate

inside the fume hood. Add a magnetic stir bar and begin stirring at a moderate speed.

Slow Acid Addition: Carefully and slowly add the dilute acid solution to the stirring waste. The

neutralization reaction is exothermic; monitor for any significant temperature increase. If the

container becomes hot, pause the addition to allow it to cool.

pH Monitoring: Periodically stop the acid addition and check the pH of the solution using a

calibrated pH meter or pH strips.

Target pH: Continue adding acid in small increments until the pH of the solution is between

6.0 and 8.0.
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Final Containment: Once neutralized, stop stirring and remove the stir bar. Carefully transfer

the neutralized waste into a designated hazardous waste container.

Labeling: Ensure the waste container is properly labeled with the words "Hazardous Waste,"

the full chemical name ("Neutralized 2,4,6-Tris(dimethylaminomethyl)phenol"), and any

other constituents.

Disposal Request: Store the sealed container in a designated satellite accumulation area

and arrange for pickup by your institution's EHS or hazardous waste management service.
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2,4,6-Tris(dimethylaminomethyl)phenol
Waste Generated

Is the waste contaminated
with other hazardous materials?

Characterize Waste
(Liquid, Solid, or Debris)

  Yes / Unsure

Contain in a compatible, sealed,
and clearly labeled container.

Is the waste corrosive
(pH > 12.5)?

Perform Neutralization
(See Protocol)

  Yes

Arrange for disposal by a
licensed hazardous waste facility.

  No

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for safe disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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